3-amino-N-(4-butylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(4-butylphenyl)-5-oxo-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C22H23N3O2S/c1-2-3-5-13-8-10-14(11-9-13)24-21(27)20-19(23)16-12-15-17(25-22(16)28-20)6-4-7-18(15)26/h8-12H,2-7,23H2,1H3,(H,24,27)
• InChI Key: INYFDBLBSDIDDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCC4=O)N=C3S2)N
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.5 g/mol

Description

This compound belongs to the class of organic compounds known as quinolines and derivatives. Quinolines and derivatives are compounds containing a quinoline moiety, which consists of a benzene ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of quinoline derivatives has been a subject of interest due to their versatile applications in medicinal chemistry. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach are well-known for the construction of the principal quinoline scaffold.

Molecular Structure Analysis

Quinoline is a heterocyclic aromatic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

Quinoline derivatives can undergo various reactions, including transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions.

Future Directions

Quinoline derivatives continue to be a focus of research due to their potential applications in medicinal chemistry. Future research may focus on developing new synthesis methods, exploring their biological activities, and designing new drugs based on the quinoline scaffold.